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Compound of Interest

Compound Name:

N-(3-((4-

Aminobutyl)amino)propyl)acetami

de dihydrochloride

Cat. No.: B157140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N1-Acetylspermidine dihydrochloride is a key intermediate in polyamine metabolism, playing a

crucial role in cellular processes ranging from cell growth and differentiation to apoptosis.[1][2]

This technical guide provides an in-depth overview of its chemical properties, experimental

protocols for its synthesis and analysis, and its involvement in critical biological signaling

pathways.

Core Chemical Properties
N1-Acetylspermidine dihydrochloride is the salt form of N1-acetylspermidine, an acetylated

derivative of the polyamine spermidine.[1] The dihydrochloride salt enhances its stability and

solubility in aqueous solutions, making it suitable for a wide range of experimental applications.
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Property Value Source(s)

Molecular Formula C₉H₂₁N₃O · 2HCl [1]

Molecular Weight 260.2 g/mol [1][3]

CAS Number 34450-16-3 [1][3]

Appearance Crystalline solid [1]

Purity ≥98% [1][3]

Melting Point Not Available -

Boiling Point Not Available -

Solubility

DMSO: ~0.1 mg/mLPBS (pH

7.2): ~10 mg/mLWater: 242.5

mg/mL

[1][4]

Storage -20°C [4]

Stability ≥ 4 years (at -20°C) [1]

Biological Significance and Signaling Pathways
N1-Acetylspermidine is a primary substrate for polyamine oxidase (PAO), a key enzyme in the

polyamine catabolic pathway.[1][5] This pathway is essential for maintaining polyamine

homeostasis, and its dysregulation is implicated in various diseases, including cancer.[6][7]

Polyamine Catabolism Pathway
The catabolism of polyamines is a tightly regulated process. Spermidine is acetylated by

spermidine/spermine N1-acetyltransferase (SSAT) to form N1-acetylspermidine. Subsequently,

N1-acetylspermidine is oxidized by polyamine oxidase (PAO) to produce putrescine, 3-

acetamidopropanal, and hydrogen peroxide.[8] This pathway is crucial for reducing cellular

polyamine levels.
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N1-Acetylspermidine and Apoptosis
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Experimental Workflow for N1-Acetylspermidine Dihydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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